5-methyl-4-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-methyl-4-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C10H8F3N3O/c1-6-14-15-9(17)16(6)8-4-2-3-7(5-8)10(11,12)13/h2-5H,1H3,(H,15,17)
• InChI Key: UHBOBJVSGUYSJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)N1C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C10H8F3N3O
• Molecular Weight: 243.18 g/mol

Description

Triazole compounds, which include two carbon and three nitrogen atoms in a five-membered aromatic azole chain, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

The synthesis of triazole derivatives often involves the use of heterocyclic building blocks. For example, 3-(Trifluoromethyl)pyrazoles undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques. For instance, a compound can crystallize in the monoclinic system, with specific measurements for the axes, angles, and other parameters.

Chemical Reactions Analysis

The chemical reactions involving triazole compounds can be complex and varied. For example, they can undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For instance, the molecular formula, average mass, and monoisotopic mass of a compound can be determined.

Scientific Research Applications

Agrochemicals

The trifluoromethylpyridine (TFMP) moiety, present in this compound, has found significant use in crop protection. Specifically:

• Fluazifop-butyl : The first TFMP derivative introduced to the agrochemical market, fluazifop-butyl, protects crops from pests. .

Pharmaceuticals

Several TFMP derivatives have applications in the pharmaceutical industry:

• .

Chemical Derivatization

The compound’s trifluoromethyl group enables chemical derivatization:

• .

Antiviral Activity

Indole derivatives containing the trifluoromethyl group have been investigated for antiviral activity:

• .

Hereditary Angioedema (HAE) Treatment

Berotralstat, a compound containing the trifluoromethylpyrazole moiety, is an FDA-approved treatment for hereditary angioedema (HAE). .

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group have been known to interact with various targets such asreverse transcriptase enzymes and nuclear receptor coactivators .

Mode of Action

It’s known that the trifluoromethyl group can enhance the potency of drugs by lowering the pka of the cyclic carbamate, which allows for a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Compounds with a trifluoromethyl group have been known to affect various pathways, including those involved inenzyme inhibition .

Pharmacokinetics

It’s known that the trifluoromethyl group can enhance the bioavailability of drugs .

Result of Action

It’s known that the trifluoromethyl group can enhance the potency of drugs .

Safety and Hazards

Safety and hazards associated with a compound depend on its specific properties. For instance, one should avoid breathing mist, gas, or vapors of certain compounds, and avoid contact with skin and eyes.

Future Directions

The future directions in the field of triazole compounds research could involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues.